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Compound of Interest

Compound Name: Solasodine

Cat. No.: B1681914 Get Quote

Essential Safety and Handling Guide for Solasodine
This document provides crucial safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with Solasodine. The following

procedural guidance is designed to ensure a safe laboratory environment.

Immediate Safety and Hazard Information
Solasodine is a steroidal alkaloid found in plants of the Solanaceae family.[1] While some

safety data sheets (SDS) do not classify the substance as hazardous under GHS, others

indicate it is "Harmful if swallowed" and "Very toxic to aquatic life with long lasting effects".[2][3]

[4] Given its classification as a poisonous alkaloid and its teratogenic potential in animal

studies, a cautious approach to handling is imperative.[1]

Quantitative Toxicity Data
The following table summarizes the available toxicological data for Solasodine. It is important

to note the variability in reported values across different studies and species.
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Toxicity Metric Species
Route of
Administration

Value Citations

LD50 Rat Oral
2000 - 4978

mg/kg
[2][5][6]

LD50 Mouse Oral 27,500 mg/kg [2]

LD50 Rat Intraperitoneal 396 mg/kg [2]

LD50 Mouse Intraperitoneal
899 - 1500

mg/kg
[2][5][6]

Teratogenicity Hamster Not Specified
1200 - 1600

mg/kg
[1]

Operational and Disposal Plan: A Step-by-Step
Guide
This section provides a procedural workflow for the safe handling and disposal of Solasodine.

Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure via inhalation, skin contact, or

ingestion.[7]

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[3][8]

Hand Protection: Use chemical-impermeable protective gloves.[3][8] Since no specific glove

material breakthrough time has been published, it is recommended to consult the glove

manufacturer's compatibility charts for steroidal alkaloids or similar compounds. Nitrile gloves

are often a suitable choice for incidental contact.[9]

Body Protection: An impervious lab coat or gown is required.[3][9] For tasks with a higher

risk of splashes, such as working with large quantities, a chemical-resistant apron should be

worn over the lab coat.[9]
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Respiratory Protection: For procedures that may generate dust or aerosols, such as

weighing the powder, a suitable respirator should be used.[3] This should be done within a

chemical fume hood or other ventilated enclosure. If exposure limits are exceeded, a full-

face respirator may be necessary.[8]

Safe Handling and Experimental Protocols
The following procedures constitute the safe handling protocol for Solasodine.

A. Preparation and Weighing:

Ventilation: Conduct all manipulations that may generate dust (e.g., weighing, transferring

powder) within a certified chemical fume hood or a ventilated balance enclosure to avoid

dust formation and inhalation.[3][4]

Aliquotting: Weigh out only the amount of Solasodine required for the experiment.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[8]

B. Dissolving and Solution Handling:

Solvent Selection: Solasodine is soluble in solvents like DMSO, ethanol, and methanol.[10]

Refer to your specific experimental protocol for the appropriate solvent.

Procedure: Add the solvent to the weighed Solasodine powder slowly to prevent splashing.

If warming is required to dissolve the compound, do so gently.

Labeling: Clearly label all containers with the chemical name, concentration, solvent, and

appropriate hazard warnings.

C. Storage:

Container: Keep the container tightly sealed to prevent contamination.[3]

Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight and

sources of ignition.[3] Recommended storage temperatures vary, with suggestions of 2-8°C

for powders, or -20°C (powder) and -80°C (in solvent) for long-term stability.[3]
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Incompatibilities: Avoid storage with strong acids/alkalis or strong oxidizing/reducing agents.

[3][4]

Spill and Emergency Procedures
A. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for several minutes, removing

contact lenses if present and easy to do.[2][4]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water.[3][4]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[4]

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison

control center or physician for guidance.[3][4]

B. Spill Cleanup:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For a solid spill, carefully sweep or pick up the material mechanically, avoiding

dust generation.[2] For a liquid spill, absorb with an inert, non-combustible material (e.g.,

sand, diatomite).

Disposal: Collect all cleanup materials into a sealed, labeled container for proper waste

disposal.[3]

Decontamination: Clean the spill area thoroughly.

Waste Disposal Plan
Due to its high toxicity to aquatic life, Solasodine waste must be managed carefully to prevent

environmental release.[3]
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Segregation: Do not mix Solasodine waste with other waste streams. Keep it in its original

or a clearly labeled, sealed container.

Collection: All materials contaminated with Solasodine, including empty containers, used

PPE, and cleanup debris, should be collected as hazardous chemical waste.

Disposal Route: Dispose of the waste through an approved and licensed waste disposal

contractor. Do not pour waste down the drain or dispose of it with regular trash.[3] Follow all

local, state, and federal environmental regulations.

Mandatory Visualization: Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling Solasodine from

receipt to disposal.
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Risk Assessment & PPE
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Before Use
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(Fume Hood / Enclosure)

- Weigh powder
- Prepare solution

Preparation

Active Use
- Perform experiment
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Experiment

Spill / Emergency
- Follow First Aid

- Execute Spill Cleanup

If Spill Occurs

If Spill Occurs

Waste Segregation
- Collect all contaminated items

(solid, liquid, PPE)

Post-Experiment

Secure Disposal
- Label hazardous waste

- Arrange for professional disposal

Final Step

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Solasodine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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